Characteristic components in TCM Standards
  • isochlorogenic acid A
    isochlorogenic acid A
    • Cat. No.:
    • B149841
    • CAS No.:
    • 89919-62-0
    • Molecular Formula:
    • C25H24O12
    • Molecular Weight:
    • 516.4 g/mol
    Description
    3,5-di-O-caffeoyl quinic acid is a carboxylic ester that is the diester obtained by the condensation of the hydroxy groups at positions 3 and 5 of (-)-quinic acid with the carboxy group of trans-caffeic acid. Is...
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  • Vanillyl alcohol
    Vanillyl alcohol
    • Cat. No.:
    • B149863
    • CAS No.:
    • 498-00-0
    • Molecular Formula:
    • C8H10O3
    • Molecular Weight:
    • 154.16 g/mol
    Description
    Vanillyl alcohol is a monomethoxybenzene that is 2-methoxyphenol substituted by a hydroxymethyl group at position 4. It has a role as a plant metabolite. It is a member of guaiacols and a member of benzyl alcoho...
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  • Chrysoeriol
    Chrysoeriol
    • Cat. No.:
    • B190785
    • CAS No.:
    • 491-71-4
    • Molecular Formula:
    • C16H12O6
    • Molecular Weight:
    • 300.26 g/mol
    Description
    4',5,7-trihydroxy-3'-methoxyflavone is the 3'-O-methyl derivative of luteolin. It has a role as an antineoplastic agent, an antioxidant and a metabolite. It is a trihydroxyflavone and a monomethoxyflavone. It is...
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  • Forsythoside B
    Forsythoside B
    • Cat. No.:
    • B600410
    • CAS No.:
    • 81525-13-5
    • Molecular Formula:
    • C34H44O19
    • Molecular Weight:
    • 756.7 g/mol
    Description
    Forsythoside B has been reported in Jasminum mesnyi, Lippia alba, and other organisms with data available.
    structure in first source
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  • Formononetin
    Formononetin
    • Cat. No.:
    • B1673546
    • CAS No.:
    • 485-72-3
    • Molecular Formula:
    • C16H12O4
    • Molecular Weight:
    • 268.26 g/mol
    Description
    Formononetin is a member of the class of 7-hydroxyisoflavones that is 7-hydroxyisoflavone substituted by a methoxy group at position 4'. It has a role as a phytoestrogen and a plant metabolite. It is a member of...
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  • Senecionine
    Senecionine
    • Cat. No.:
    • B1681732
    • CAS No.:
    • 130-01-8
    • Molecular Formula:
    • C18H25NO5
    • Molecular Weight:
    • 335.4 g/mol
    Description
    Senecionine is a pyrrolizidine alkaloid isolated from the plant species of the genus Senecio. It has a role as a plant metabolite. It is a lactone, a pyrrolizidine alkaloid and a tertiary alcohol. It is function...
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  • Senegenin
    Senegenin
    • Cat. No.:
    • B1681735
    • CAS No.:
    • 2469-34-3
    • Molecular Formula:
    • C30H45ClO6
    • Molecular Weight:
    • 537.1 g/mol
    Description
    Senegenin is a 12alpha-hydroxy steroid.
    Tenuigenin has been reported in Polygala senega with data available.
    decreases secretion of the Alzheimer's disease amyloid beta-protein in cultured cells...
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  • Shikimic Acid
    Shikimic Acid
    • Cat. No.:
    • B1681744
    • CAS No.:
    • 138-59-0
    • Molecular Formula:
    • C7H10O5
    • Molecular Weight:
    • 174.15 g/mol
    Description

    What exactly is Shikimic Acid?

    Shikimic Acid, also known as shikimate or Acid, belongs to the class of organic compounds known as shikimic acids and derivatives. Shikimic Acid is a cyclohexenecarboxyl...

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  • DEHP (Standard)
    DEHP (Standard)
    • Cat. No.:
    • B7801156
    • CAS No.:
    • 8033-53-2
    • Molecular Formula:
    • C24H38O4
      C24H38O4
      C6H4(COOC8H17)2
    • Molecular Weight:
    • 390.6 g/mol
    Description
    Di(2-ethylhexyl) phthlate (DEHP) is a manufactured chemical that is commonly added to plastics to make them flexible. DEHP is a colorless liquid with almost no odor. DEHP is present in plastic products such as w...
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  • Esculetin
    Esculetin
    • Cat. No.:
    • B15542626
    • CAS No.:
    • 91753-33-2
    • Molecular Formula:
    • C9H6O4
    • Molecular Weight:
    • 178.14 g/mol
    Description
    Esculetin is a hydroxycoumarin that is umbelliferone in which the hydrogen at position 6 is substituted by a hydroxy group. It is used in filters for absorption of ultraviolet light. It has a role as an antioxid...
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